
Personal protective equipment for handling
1,3,5-Trihydroxy-4-prenylxanthone

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1,3,5-Trihydroxy-4-prenylxanthone

Cat. No.: B15610584 Get Quote

Essential Safety and Handling Guide: 1,3,5-
Trihydroxy-4-prenylxanthone
This guide provides crucial safety, operational, and disposal information for researchers,

scientists, and drug development professionals handling 1,3,5-Trihydroxy-4-prenylxanthone.

While a specific Safety Data Sheet (SDS) for this compound is not readily available in the

public domain, the following procedures are based on best practices for handling structurally

related, biologically active xanthone compounds and powdered organic chemicals.[1][2] It is

imperative to handle this compound as a potentially hazardous material.[1]

Compound Identification and Properties
While specific hazard data is limited, the basic properties of 1,3,5-Trihydroxy-4-
prenylxanthone are summarized below.
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Property Value

CAS Number 53377-61-0[3][4]

Molecular Formula C₁₈H₁₆O₅[3][4]

Molecular Weight 312.32 g/mol [3][4]

Appearance Likely a solid powder[5]

Storage 2-8°C[3]

Solubility
Poor water solubility is typical for xanthones[1]

[6]

Personal Protective Equipment (PPE)
A comprehensive risk assessment should be conducted before handling.[7] The following table

outlines the recommended minimum PPE to be worn at all times to prevent skin and eye

contact, and inhalation.[1][8]
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Body Part PPE Item
Standard/Specificat
ion

Purpose

Hands Nitrile Gloves

Chemically resistant,

powder-free.[2][9]

Double gloving is

recommended.[10]

Protects against skin

contact. Nitrile offers

good resistance to a

range of solvents and

chemicals.[9]

Eyes/Face

Safety Goggles with

Side Shields or Face

Shield

ANSI Z87.1 / EN166.

[9]

Protects eyes from

dust particles and

chemical splashes. A

face shield should be

used with goggles

during splash-risk

procedures.[9][10]

Body Laboratory Coat
Long-sleeved, fully

fastened.

Provides a barrier

against incidental

contact and

contamination of

personal clothing.

Respiratory

NIOSH-approved

Respirator (e.g., N95)

or use of a Chemical

Fume Hood

Varies by jurisdiction

(e.g., NIOSH/MSHA or

EN 149).

Crucial for handling

powders. All handling

of the solid compound

must be conducted in

a chemical fume hood

to prevent inhalation

of dust.[1]

Operational and Disposal Plans
Adherence to a strict, step-by-step protocol is essential for personnel safety and to prevent

environmental contamination.

Step-by-Step Handling Protocol
Preparation:
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Designate a specific work area, preferably within a certified chemical fume hood.

Ensure the fume hood is functioning correctly.

Assemble all necessary equipment (spatulas, weigh boats, vials, etc.) and PPE before

handling the compound.

Ensure an eyewash station and safety shower are accessible.

Handling the Compound:

Don all required PPE as specified in the table above.

Perform all manipulations, including weighing and preparing solutions, within the chemical

fume hood to minimize inhalation risk.[1]

Use tools (spatulas, etc.) appropriate for handling small quantities of potent powders to

avoid generating dust.

Keep the container of the solid compound closed when not in use.

In Case of a Spill:

Alert personnel in the immediate area.

For a small dry spill, gently cover with absorbent paper to avoid raising dust. Moisten the

paper with a suitable solvent (e.g., ethanol), then carefully wipe up the material.

Place all cleanup materials into a sealed, labeled hazardous waste container.

Thoroughly decontaminate the spill area and any affected equipment.

Disposal Plan
The primary principle for disposal is to prevent the compound's release into the environment.[1]

Disposal down the sanitary sewer is not recommended due to poor water solubility and

potential biological activity.[1]

Waste Segregation:
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All materials contaminated with 1,3,5-Trihydroxy-4-prenylxanthone must be segregated

from general laboratory waste.[1][2]

Solid Waste: Includes unused compound, contaminated gloves, weigh boats, wipes, and

disposable labware.[1]

Liquid Waste: Includes solutions containing the compound.

Sharps Waste: Includes contaminated needles, scalpels, or glass pipettes.

Containment and Labeling:

Solid Waste: Collect in a dedicated, sealed plastic bag or a lined, puncture-resistant

container.

Liquid Waste: Collect in a dedicated, leak-proof, and shatter-resistant hazardous waste

container.

Sharps Waste: Place in a designated, puncture-resistant sharps container.[1]

All waste containers must be clearly labeled with "Hazardous Waste" and the chemical

name "1,3,5-Trihydroxy-4-prenylxanthone".[2]

Storage and Final Disposal:

Store sealed hazardous waste containers in a designated, well-ventilated, and secure

satellite accumulation area.

Arrange for pickup and disposal through your institution's Environmental Health and Safety

(EHS) office or a licensed hazardous waste disposal contractor.[1][2] The preferred

method of disposal is incineration by a licensed facility.[1]

Process Workflow
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Caption: Workflow for safe handling and disposal of 1,3,5-Trihydroxy-4-prenylxanthone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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